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Compound of Interest

Compound Name: Methasulfocarb

Cat. No.: B1676373

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the solubility and stability of the fungicide Methasulfocarb in various solvents. This
document is intended to be a valuable resource for researchers, scientists, and professionals
involved in drug development and environmental sciences, offering key data and
methodologies to inform their work.

Core Concepts: Solubility and Stability of
Methasulfocarb

Methasulfocarb, a thiocarbamate fungicide, is utilized for the control of a range of fungal
diseases. Its efficacy and environmental fate are intrinsically linked to its solubility in different
media and its stability under various environmental conditions. Understanding these properties
is paramount for developing effective formulations, predicting its environmental impact, and
ensuring its safe and efficient application.

Solubility dictates the maximum concentration of Methasulfocarb that can be dissolved in a
specific solvent at a given temperature. This parameter is crucial for formulation development,
determining its bioavailability, and understanding its mobility in soil and water systems.

Stability refers to the chemical integrity of the Methasulfocarb molecule over time when
exposed to different environmental factors such as pH, temperature, and light. Degradation of
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the active ingredient can lead to a loss of efficacy and the formation of potentially harmful
byproducts.

Quantitative Data on the Solubility of
Methasulfocarb

The solubility of Methasulfocarb has been determined in aqueous solutions. However,
comprehensive quantitative data for its solubility in a wide range of organic solvents is not
readily available in publicly accessible literature.

Solvent Temperature Solubility

pH Source
System (°C) (mglL)
Water 20 7 480 [1][2]
Dimethyl
Sulfoxide Not Specified Not Applicable Soluble Not Specified
(DMSO)

Note: While Methasulfocarb is known to be soluble in Dimethyl Sulfoxide (DMSO), specific
guantitative data on the extent of its solubility is not available. Further experimental
determination is required to establish precise solubility values in this and other organic
solvents.

Stability of Methasulfocarb: An Overview

Detailed quantitative stability data for Methasulfocarb, such as its half-life under various pH,
temperature, and photolytic conditions, is not extensively documented in scientific literature.
However, based on the general behavior of thiocarbamate pesticides, several key stability
characteristics can be inferred.

Hydrolytic Stability

Thiocarbamate pesticides are known to be susceptible to hydrolysis, a chemical process in
which a molecule is cleaved into two parts by the addition of a water molecule. The rate of
hydrolysis is significantly influenced by the pH of the solution. Generally, the stability of
thiocarbamates decreases as the pH becomes more alkaline.[3] The primary degradation
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pathway for thiocarbamates in aqueous environments is typically through hydrolysis of the
ester linkage.[3]

Thermal Stability

Information regarding the thermal degradation of Methasulfocarb is limited. General principles
of chemical kinetics suggest that the rate of degradation will increase with temperature.

Photolytic Stability

The stability of Methasulfocarb under the influence of light (photolysis) has not been
guantitatively reported. Many pesticides undergo photodegradation, where light energy initiates
chemical reactions that break down the molecule. The specific byproducts and the rate of this
degradation would need to be determined experimentally.

Experimental Protocols

In the absence of specific, published experimental protocols for Methasulfocarb, this section
outlines standardized methodologies based on internationally recognized guidelines from the
Organisation for Economic Co-operation and Development (OECD) and the United States
Environmental Protection Agency (EPA). These protocols can be adapted to determine the
solubility and stability of Methasulfocarb.

Determination of Solubility

The following workflow outlines a general procedure for determining the solubility of
Methasulfocarb in various solvents.
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Preparation

Prepare pure Methasulfocarb

Prepare a range of solvents
(e.g., water at different pHs, organic solvents)

Data Analysis

Calculate solubility
(e.g., in mg/L or g/100mL)
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Preparation

Prepare a stock solution of
Methasulfocarb in a suitable solvent

Stress Conditions

Sample at predetermined
time intervals

Analyze for Methasulfocarb
concentration and degradation products
(HPLC, LC-MS)

Calculate degradation kinetics
(e.g., half-life)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mercaptan Derivative
+

Carbamic Acid Derivative

Methasulfocarb
(Thiocarbamate)

Hydrolysis
(H20)

I Further Degradation
Products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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